Cas no 141206-42-0 (Lucerastat)

Lucerasta, the galactose form of miglustat, is an inhibitor of glucosylceramide synthetase (GCS) with oral activity Lucerastat has potential for Fabry disease research
Lucerastat structure
Lucerastat structure
Lucerastat
141206-42-0
C10H21NO4
219.27804
MFCD00269939
101852
501391

Lucerastat Properties

Names and Identifiers

    • 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-
    • N-Butyl-1-deoxygalactonojirimycin
    • N-(n-Butyl)deoxygalactonojirimycin
    • Lucerastat
    • NB-DGJ
    • N-Bu-DGJ
    • N-Butyl-DGJ
    • UNII-GVS3YDM418
    • Lucerastat [INN]
    • HY-106392
    • N-Butyl-D-galacto-1-deoxynojirimycin
    • NBDGJ
    • NCGC00181326-01
    • ACT-434964
    • GVS3YDM418
    • N-Butyldeoxygalactonojirimycin
    • GLXC-26764
    • LUCERASTAT [JAN]
    • (2R,3S,4R,5S)-1-(But-1-yl)-2-(hydroxymethyl)piperidine-3,4,5-triol
    • N-Butyl-deoxy-galactonojirimycin
    • 141206-42-0
    • MS-23213
    • SCHEMBL6821044
    • AKOS027384398
    • EN300-19632271
    • CHEMBL1086997
    • DB14872
    • D11439
    • BDBM50312528
    • DTXSID60161601
    • WHO 9539
    • (2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol
    • Lucerastat [USAN]
    • N-N-Butyl Deoxygalactonojirimycin
    • Lucerastat [USAN:INN]
    • Q27279309
    • CS-0025710
    • 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-
    • MFCD00269939
    • W-201205
    • 1-Butyl-2-hydroxymethyl-piperidine-3,4,5-triol
    • Lucerastat (JAN/USAN/INN)
    • OGT-923
    • CDP-923
    • (2R,3S,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
    • 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-; 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, [2R-(2a,3a,4a,5ss)]-; (2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol; Lucerastat; N-Butyldeoxygalactonojirimycin
    • DB-246876
    • G12557
    • +Expand
    • MFCD00269939
    • UQRORFVVSGFNRO-HORUIINNSA-N
    • InChI=1S/C10H21NO4/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12/h7-10,12-15H,2-6H2,1H3/t7?,8?,9-,10+/m0/s1
    • CCCCN1CC(O)[C@@H](O)[C@@H](O)C1CO

Computed Properties

  • 219.14700
  • 4
  • 5
  • 4
  • 219.14705815g/mol
  • 15
  • 190
  • 0
  • 4
  • 0
  • 0
  • 0
  • 1
  • -0.6
  • 84.2Ų

Experimental Properties

  • -1.51640
  • 84.16000
  • 394.7±42.0 °C at 760 mmHg
  • 123-124°C
  • 0.0±2.1 mmHg at 25°C
  • 215.4±26.5 °C
  • No data available
  • 1.2±0.1 g/cm3

Lucerastat Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009EFL-1mg
N-Butyl-1-deoxygalactonojirimycin
141206-42-0 ≥95%
1mg
$123.00 2024-06-21
A2B Chem LLC
AE37809-1mg
(2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
141206-42-0 ≥95%
1mg
$71.00 2024-04-20
Ambeed
A335091-1g
(2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
141206-42-0 98%
1g
$538.0 2023-06-24
Apollo Scientific
OR9050T-1mg
(2R,3S,4R,5S)-1-(But-1-yl)-2-(hydroxymethyl)piperidine-3,4,5-triol
141206-42-0
1mg
£170.00 2023-09-02
Chemenu
CM502997-1g
(2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
141206-42-0 98%
1g
$527 2022-09-03
Enamine
EN300-19632271-0.05g
(2R,3S,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
141206-42-0
0.05g
$636.0 2023-09-17
MedChemExpress
HY-106392-5mg
Lucerastat
141206-42-0 98.90%
5mg
¥2000 2024-04-20
TRC
B690500-1mg
N-(n-Butyl)deoxygalactonojirimycin
141206-42-0
1mg
$ 87.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-221974-5 mg
N-(n-Butyl)deoxygalactonojirimycin,
141206-42-0 98%
5mg
¥2,482.00 2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci66712-1mg
N-(n-Butyl)deoxygalactonojirimycin
141206-42-0 98%
1mg
¥831.00 2023-09-08

Lucerastat Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:141206-42-0)
ZHAO JING LI
17558870519
sales02@chemsoon.com

Lucerastat Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:141206-42-0)Lucerastat
A929705
99%
25mg
1052.0